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Compound of Interest

Compound Name: trisodium orthoborate

Cat. No.: B1143754 Get Quote

An In-depth Technical Guide on the Physical and Chemical Properties of Trisodium
Orthoborate

Introduction
Trisodium orthoborate (Na₃BO₃) is an inorganic compound, the trisodium salt of orthoboric

acid.[1] It is a source of the orthoborate anion ([BO₃]³⁻).[2] This technical guide provides a

comprehensive overview of the physical and chemical properties of trisodium orthoborate,

intended for researchers, scientists, and professionals in drug development. The guide details

quantitative data, experimental methodologies for its characterization, and visual

representations of its chemical behavior and structure.

Physical Properties
Trisodium orthoborate is a solid crystalline powder.[3] A summary of its key physical

properties is presented in the table below.
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Property Value Units Citations

Molecular Formula BNa₃O₃ [2][4][5]

Molecular Weight 127.78 g/mol [1][6]

Melting Point 75 °C [1][6]

Boiling Point 320 °C [1][6]

Density 1.73 g/cm³ [1][6]

Appearance
White solid crystalline

powder
[3]

Chemical Properties
Trisodium orthoborate exhibits chemical properties characteristic of a salt derived from a

weak acid and a strong base.

Structure: The orthoborate anion ([BO₃]³⁻) has a trigonal planar geometry, a result of the sp²

hybridization of the boron atom.[2] This creates three equivalent boron-oxygen bonds.[2] The

orthoborate anion is isoelectronic with the carbonate anion ([CO₃]²⁻).[2]

Reactivity and Stability: Trisodium orthoborate is stable under normal storage conditions.[3] It

can react violently with strong oxidizing agents.[7] Reaction with strong reducing agents, such

as metal hydrides or alkali metals, can generate hydrogen gas, creating a potential explosion

hazard.[8][9]

Hydrolysis: When dissolved in water, the orthoborate anion undergoes partial hydrolysis to form

sodium metaborate ([BO₂]⁻) and hydroxide ions (OH⁻), resulting in an alkaline solution.[1][2]

The equilibrium for this reaction is as follows:

[BO₃]³⁻ + H₂O ⇌ [BO₂]⁻ + 2OH⁻[1]

The stability of trisodium orthoborate in aqueous solutions is pH-dependent.[2] Below a pH of

9.14, orthoboric acid (H₃BO₃) is the predominant species.[2]
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Thermal Decomposition: The thermal decomposition pathway of borates can be complex. For

instance, a related compound, Na₃[B₃O₄(OH)₄], has been shown to decompose at 155 °C into

Na₃[B₃O₅(OH)₂] in equilibrium with its vapor.[10][11][12]

Experimental Protocols
Synthesis of Trisodium Orthoborate
A common method for the synthesis of trisodium orthoborate involves the high-temperature

reaction of sodium carbonate (Na₂CO₃) with either sodium metaborate (NaBO₂) or boric oxide

(B₂O₃).[1][2][6]

Reactants: Sodium carbonate and sodium metaborate (or boric oxide).[1][2]

Reaction Conditions: The reactants are heated to a temperature range of 600 to 850°C.[1][2]

Reaction Equation: NaBO₂ + Na₂CO₃ → Na₃BO₃ + CO₂[1][2]

Purification: Obtaining the compound in a pure form from melts can be challenging.[1][6]

Post-synthesis purification can be achieved through recrystallization in ethanol-water

mixtures to minimize impurities.[2]

Single Crystal Growth of a Related Borate
Single crystals of a related compound, trisodium scandium bis(orthoborate) (Na₃Sc(BO₃)₂),

have been synthesized, providing a potential methodology for obtaining crystalline trisodium
orthoborate.[13]

Melt Composition: A mixture of Na₂CO₃, Sc₂O₃, and B₂O₃ (in a 10:1:10 ratio) is used.[13]

Heating and Cooling: The mixture is heated in a platinum crucible to 1373 K and held for

several hours. The resulting transparent melt is then slowly cooled to 1223 K at a rate of 3

K/h.[13]

Crystal Formation: Colorless, block-shaped crystals are obtained upon further cooling to

room temperature.[13]

Characterization Techniques
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Purity Assessment: The purity of synthesized trisodium orthoborate can be confirmed

using ¹¹B NMR spectroscopy, with B(OH)₃ or B(OH)₄⁻ peaks as references, and elemental

analysis.[2]

Density Measurement: Density can be determined using instruments such as an Anton Paar

densimeter.[2]

Water Content: Karl Fischer titration is a suitable method for quantifying residual water

content, which can affect reactivity.[2]

Spectroscopic Analysis: Spectroscopic methods like Raman or Fourier-transform infrared

(FTIR) spectroscopy can be employed to track speciation changes in solution.[2]
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Caption: Synthesis of Trisodium Orthoborate.
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Caption: Hydrolysis of Trisodium Orthoborate in Water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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